Cas no 104934-52-3 (3-Dodecylthiophene)

• Product Name: 3-Dodecylthiophene
• CAS No: 104934-52-3
• MF: C₁₆H₂₈S
• MW: 252.458523750305
• MDL: MFCD00130121
• CID: 91287
• PubChem ID: 24869167
• Update Time: 2025-04-18

3-Dodecylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Dodecylthiophene
• 3-N-LAURYLTHIOPHENE
• 3-N-DODECYLTHIOPHENE
• 3-Laurylthiophene
• AS-14539
• C16H28S
• GEO-01280
• AKOS005254617
• 3-Dodecylthiophene-2-D
• 104934-52-3
• 104934-53-4
• F14937
• BIDD:GT0253
• SY246287
• 3-Dodecylthiophene, 97%
• 3-dodecyl thiophene
• 3-dodecyl-thiophene
• SY011230
• 2122800-12-6
• A801103
• RFKWIEFTBMACPZ-UHFFFAOYSA-N
• DTXSID40369961
• D2016
• MFCD26958733
• Thiophene, 3-dodecyl-
• MFCD31699966
• FT-0616209
• AC-33675
• CS-W004390
• SCHEMBL79577
• SB66696
• W-200077
• MFCD00130121
• DB-050482
• STL554246
• BBL100452

• MDL： MFCD00130121
• Inchi： 1S/C16H28S/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-17-15-16/h13-15H,2-12H2,1H3
• InChI Key： RFKWIEFTBMACPZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 252.19100
• Monoisotopic Mass: 252.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Colorless or light yellow liquid
• Density: 0.902 g/mL at 25 °C(lit.)
• Melting Point: -0.15°C (estimate)
• Boiling Point: 175°C/1.8mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.488(lit.)
• PSA: 28.24000
• LogP: 6.21150
• Solubility: Not determined

3-Dodecylthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds